Cas no 51282-57-6 (Propan-2-yl 5-chloro-2-nitrobenzoate)

Propan-2-yl 5-chloro-2-nitrobenzoate structure

51282-57-6 structure

Product name:Propan-2-yl 5-chloro-2-nitrobenzoate

CAS No:51282-57-6

MF:C₁₀H₁₀NO₄Cl

MW:243.644

CID:2829696

PubChem ID:52448730

Chemical and Physical Properties
Related Products

Propan-2-yl 5-chloro-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

- Isopropyl 5-chloro-2-nitrobenzoate, AldrichCPR
- 51282-57-6
- AKOS008948329
- DTXSID00680482
- Propan-2-yl 5-chloro-2-nitrobenzoate
- Inchi： InChI=1S/C10H10ClNO4/c1-6(2)16-10(13)8-5-7(11)3-4-9(8)12(14)15/h3-6H,1-2H3
- InChI Key： XKQPTNNHSOZIEF-UHFFFAOYSA-N

Computed Properties

Exact Mass: 243.0298355Da
Monoisotopic Mass: 243.0298355Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 276
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 72.1Å²

Propan-2-yl 5-chloro-2-nitrobenzoate Related Literature

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10. 4,5-Substituted C^C* cyclometalated thiazol-2-ylidene platinum(ii) complexes – synthesis and photophysical properties†

Hendrik Leopold,Thomas Strassner Dalton Trans., 2017,46, 7800-7812

51282-57-6 (Propan-2-yl 5-chloro-2-nitrobenzoate) Related Products

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